4-(2H-1,2,3-triazol-2-yl)pyridin-2-amine

• IUPAC Name: 4-(triazol-2-yl)pyridin-2-amine
• InChI: InChI=1S/C7H7N5/c8-7-5-6(1-2-9-7)12-10-3-4-11-12/h1-5H,(H2,8,9)
• InChI Key: QKWUCEBPSHMSHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1N2N=CC=N2)N
• Molecular Formula: C7H7N5
• Molecular Weight: 161.16 g/mol

Description

“4-(2H-1,2,3-triazol-2-yl)pyridin-2-amine” is a chemical compound with the molecular formula C7H7N5 and a molecular weight of 161.16. It is a versatile compound used in scientific research, including drug discovery and materials synthesis.

Synthesis Analysis

The synthesis of compounds similar to “4-(2H-1,2,3-triazol-2-yl)pyridin-2-amine” often involves a one-pot ‘click’ reaction. For instance, coordination polymers incorporating a similar ligand were synthesized using the solvothermal method. In another example, a series of new benzo[d][1,2,3]triazol-1-yl-pyrazole-based dihydro-[1,2,4]triazolo[4,3-a]pyrimidines were synthesized.

Molecular Structure Analysis

The molecular structure of “4-(2H-1,2,3-triazol-2-yl)pyridin-2-amine” can be analyzed using various spectral techniques such as IR, 1H-NMR, 13C-NMR, and HRMS. Coordination polymers incorporating similar ligands have shown diverse structures, including two-dimensional (2D) and three-dimensional (3D) frameworks.

Chemical Reactions Analysis

The chemical reactions involving “4-(2H-1,2,3-triazol-2-yl)pyridin-2-amine” can be complex and varied. For instance, it can be used to generate d and f metal coordination complexes and supramolecular self-assemblies. In another example, a series of new benzo[d][1,2,3]triazol-1-yl-pyrazole-based dihydro-[1,2,4]triazolo[4,3-a]pyrimidines were synthesized.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-(2H-1,2,3-triazol-2-yl)pyridin-2-amine” can be determined using various techniques. For instance, its IR absorption spectra can be characterized by the presence of signals for C=O groups. Its 1H-NMR spectrum can show singlet peaks assigned to the 1,2,4-triazole ring.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

1,2,3-Triazoles serve as privileged structural motifs in drug discovery due to their remarkable properties. They exhibit high chemical stability, aromatic character, and hydrogen bonding ability. .

Antioxidant and Antiproliferative Activities

Researchers have synthesized derivatives of 1,2,3-triazoles and evaluated their biological activities. Some derivatives exhibit antioxidant properties, protecting cells from oxidative stress. .

Antimicrobial Agents

New series of biologically active triazole compounds have been synthesized, showing promising antimicrobial activity. .